Cas no 2171848-92-1 (6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile)

• Product Name: 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile
• CAS No: 2171848-92-1
• MF: C₁₈H₂₃N₃
• MW: 281.395323991776
• CID: 5921911
• PubChem ID: 165590560
• Update Time: 2025-06-08

6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• EN300-1591481
• 2171848-92-1
• 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile

• Inchi： 1S/C18H23N3/c1-18(2,3)12-5-8-14-15(11-20-13-6-7-13)17(10-19)21(4)16(14)9-12/h5,8-9,13,20H,6-7,11H2,1-4H3
• InChI Key： HOQGEXXPTKAZIE-UHFFFAOYSA-N
• SMILES： N(CC1=C(C#N)N(C)C2C=C(C=CC1=2)C(C)(C)C)C1CC1

Computed Properties

• Exact Mass: 281.189197746g/mol
• Monoisotopic Mass: 281.189197746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 426
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.8Ų

Additional information on 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile

Research Brief on 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile (CAS: 2171848-92-1)

In recent years, the compound 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile (CAS: 2171848-92-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This indole derivative has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The unique structural features of this compound, including the tert-butyl group and the cyclopropylamino moiety, contribute to its distinctive pharmacological properties.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile. One notable area of research involves its interaction with specific protein targets, such as kinases and G-protein-coupled receptors (GPCRs). Preliminary findings suggest that this compound exhibits high selectivity and potency, making it a valuable candidate for further drug development.

The synthesis and optimization of 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile have also been a focal point of recent investigations. Researchers have developed novel synthetic routes to improve yield and purity, while also exploring structural modifications to enhance its pharmacokinetic and pharmacodynamic profiles. These efforts have led to the identification of several analogs with improved efficacy and reduced toxicity.

In vitro and in vivo studies have provided compelling evidence of the therapeutic potential of this compound. For instance, it has demonstrated significant anti-inflammatory and anti-proliferative effects in various disease models. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential applications for neurological disorders. These findings underscore the versatility of 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile as a multifaceted therapeutic agent.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Collaborative efforts between academia and industry will be crucial in overcoming these hurdles and advancing the development of 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile as a viable drug candidate.

In conclusion, 6-tert-butyl-3-[(cyclopropylamino)methyl]-1-methyl-1H-indole-2-carbonitrile represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural and pharmacological properties offer exciting opportunities for therapeutic innovation. Continued investigation into its mechanisms of action, synthetic optimization, and preclinical evaluation will be essential in unlocking its full potential.